![molecular formula C5H7ClN2O B1489485 (4-chloro-1-methyl-1H-pyrazol-5-yl)methanol CAS No. 1310379-29-3](/img/structure/B1489485.png)
(4-chloro-1-methyl-1H-pyrazol-5-yl)methanol
Overview
Description
Scientific Research Applications
Antimicrobial and Anticancer Agents
- Novel pyrazole derivatives with various moieties have been synthesized and evaluated for their antimicrobial and anticancer activities. Some compounds exhibited higher anticancer activity than reference drugs, indicating the potential of pyrazole derivatives in developing new therapeutic agents (Hafez, El-Gazzar, & Al-Hussain, 2016).
Synthetic Methodologies
- Ultrasonics-promoted synthesis of pyrazole derivatives offers advantages like simple work-up procedures, shorter reaction times, and good yields, highlighting the efficiency of modern synthetic techniques in creating complex pyrazole-based structures (Trilleras, Polo, Quiroga, Cobo, & Nogueras, 2013).
- The synthesis of cinnoline and pyrazole moieties involves strategies like condensation, which are crucial for constructing heterocyclic compounds with potential pharmacological activities (Bawa, Kumar, Chawla, Kumar, & Mishra, 2010).
Molecular Docking and Biological Studies
- Synthesis and molecular docking studies of oxazole and pyrazoline derivatives have been conducted, revealing compounds with significant anticancer and antimicrobial activities. This demonstrates the role of computational methods in guiding the design of bioactive molecules (Katariya, Vennapu, & Shah, 2021).
Corrosion Inhibition
- Pyrazole derivatives have also been investigated for their corrosion inhibition effects on metals, showcasing the versatility of these compounds beyond biomedical applications. This highlights the importance of pyrazole derivatives in industrial applications, such as in the protection of materials (Yadav, Sinha, Sarkar, & Tiwari, 2015).
Safety and Hazards
Mechanism of Action
Target of Action
Related pyrazole-bearing compounds have been known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . These compounds have been evaluated against Leishmania aethiopica clinical isolate and Plasmodium berghei infected mice .
Mode of Action
Related pyrazole derivatives have shown significant activity against certain strains of leishmania and plasmodium . The molecular docking study conducted on Lm-PTR1, complexed with Trimethoprim, justified the better antileishmanial activity of a related compound .
Biochemical Pathways
Related pyrazole derivatives have shown to affect the life cycle of leishmania and plasmodium , suggesting that they may interfere with the biochemical pathways of these organisms.
Result of Action
Related pyrazole derivatives have shown significant antileishmanial and antimalarial activities . For instance, a related compound displayed superior antipromastigote activity that was more active than the standard drugs miltefosine and amphotericin B deoxycholate .
properties
IUPAC Name |
(4-chloro-2-methylpyrazol-3-yl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7ClN2O/c1-8-5(3-9)4(6)2-7-8/h2,9H,3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXJIJQWZGOYQIA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C=N1)Cl)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
146.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1310379-29-3 | |
Record name | (4-chloro-1-methyl-1H-pyrazol-5-yl)methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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